Cas no 1334370-40-9 (N-(2-hydroxy-3-methoxy-2-methylpropyl)-2,1,3-benzothiadiazole-5-carboxamide)
N-(2-hydroxy-3-methoxy-2-methylpropyl)-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-hydroxy-3-methoxy-2-methylpropyl)-2,1,3-benzothiadiazole-5-carboxamide
- F5971-0112
- 1334370-40-9
- AKOS024528672
- N-(2-hydroxy-3-methoxy-2-methylpropyl)benzo[c][1,2,5]thiadiazole-5-carboxamide
-
- Inchi: 1S/C12H15N3O3S/c1-12(17,7-18-2)6-13-11(16)8-3-4-9-10(5-8)15-19-14-9/h3-5,17H,6-7H2,1-2H3,(H,13,16)
- InChI Key: MDYGGCXRMKECIA-UHFFFAOYSA-N
- SMILES: S1N=C2C=CC(=CC2=N1)C(NCC(C)(COC)O)=O
Computed Properties
- Exact Mass: 281.08341252g/mol
- Monoisotopic Mass: 281.08341252g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 113Ų
N-(2-hydroxy-3-methoxy-2-methylpropyl)-2,1,3-benzothiadiazole-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5971-0112-2μmol |
N-(2-hydroxy-3-methoxy-2-methylpropyl)-2,1,3-benzothiadiazole-5-carboxamide |
1334370-40-9 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F5971-0112-5μmol |
N-(2-hydroxy-3-methoxy-2-methylpropyl)-2,1,3-benzothiadiazole-5-carboxamide |
1334370-40-9 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F5971-0112-10μmol |
N-(2-hydroxy-3-methoxy-2-methylpropyl)-2,1,3-benzothiadiazole-5-carboxamide |
1334370-40-9 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F5971-0112-20μmol |
N-(2-hydroxy-3-methoxy-2-methylpropyl)-2,1,3-benzothiadiazole-5-carboxamide |
1334370-40-9 | 20μmol |
$118.5 | 2023-09-09 | ||
| Life Chemicals | F5971-0112-1mg |
N-(2-hydroxy-3-methoxy-2-methylpropyl)-2,1,3-benzothiadiazole-5-carboxamide |
1334370-40-9 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F5971-0112-2mg |
N-(2-hydroxy-3-methoxy-2-methylpropyl)-2,1,3-benzothiadiazole-5-carboxamide |
1334370-40-9 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F5971-0112-3mg |
N-(2-hydroxy-3-methoxy-2-methylpropyl)-2,1,3-benzothiadiazole-5-carboxamide |
1334370-40-9 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F5971-0112-4mg |
N-(2-hydroxy-3-methoxy-2-methylpropyl)-2,1,3-benzothiadiazole-5-carboxamide |
1334370-40-9 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F5971-0112-5mg |
N-(2-hydroxy-3-methoxy-2-methylpropyl)-2,1,3-benzothiadiazole-5-carboxamide |
1334370-40-9 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F5971-0112-10mg |
N-(2-hydroxy-3-methoxy-2-methylpropyl)-2,1,3-benzothiadiazole-5-carboxamide |
1334370-40-9 | 10mg |
$118.5 | 2023-09-09 |
N-(2-hydroxy-3-methoxy-2-methylpropyl)-2,1,3-benzothiadiazole-5-carboxamide Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on N-(2-hydroxy-3-methoxy-2-methylpropyl)-2,1,3-benzothiadiazole-5-carboxamide
Introduction to N-(2-hydroxy-3-methoxy-2-methylpropyl)-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 1334370-40-9)
N-(2-hydroxy-3-methoxy-2-methylpropyl)-2,1,3-benzothiadiazole-5-carboxamide, identified by its CAS number 1334370-40-9, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a benzothiadiazole core, combined with a hydroxymethyl and methoxy-substituted side chain, suggests a rich chemical space for biological activity exploration.
The benzothiadiazole scaffold is well-documented for its role in various pharmacological applications. It is known for its ability to interact with multiple biological targets, making it a versatile building block in medicinal chemistry. Specifically, the 5-carboxamide functional group introduces a polar moiety that can enhance solubility and binding affinity, which are critical factors in drug design. The compound's overall structure also includes a 2-hydroxy-3-methoxy-2-methylpropyl group, which may contribute to its pharmacokinetic properties by influencing metabolic pathways and receptor interactions.
In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from benzothiadiazole derivatives. These compounds have shown promise in treating a wide range of diseases, including cancer, inflammation, and infectious disorders. The specific substitution pattern in N-(2-hydroxy-3-methoxy-2-methylpropyl)-2,1,3-benzothiadiazole-5-carboxamide positions it as a candidate for further investigation in these areas.
One of the most compelling aspects of this compound is its potential to act as an inhibitor of key enzymes involved in disease pathways. For instance, benzothiadiazole derivatives have been explored as inhibitors of carbonic anhydrase, an enzyme implicated in conditions such as glaucoma and epilepsy. The structural features of N-(2-hydroxy-3-methoxy-2-methylpropyl)-2,1,3-benzothiadiazole-5-carboxamide, particularly the 5-carboxamide group, may facilitate interactions with such targets. This has led to interest in synthesizing analogs to optimize binding affinity and selectivity.
The synthesis of N-(2-hydroxy-3-methoxy-2-methylpropyl)-2,1,3-benzothiadiazole-5-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include the formation of the benzothiadiazole core followed by functionalization with the appropriate side chains. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one, making it more feasible to conduct extensive biological evaluations.
In vitro studies have begun to uncover the biological potential of N-(2-hydroxy-3-methoxy-2-methylpropyl)-2,1,3-benzothiadiazole-5-carboxamide. Initial assays have shown promising activity against certain cancer cell lines, suggesting its role as a lead compound for further development. Additionally, preliminary pharmacokinetic studies indicate that the compound exhibits reasonable bioavailability and metabolic stability, which are essential for therapeutic efficacy.
The hydroxymethyl and methoxy substituents on the side chain are particularly noteworthy as they may influence the compound's interaction with biological targets. These groups can serve as hydrogen bond donors or acceptors, modulating binding affinity and specificity. Furthermore, the presence of these polar moieties may enhance solubility in aqueous environments, improving drug delivery systems.
Ongoing research aims to explore the mechanisms by which N-(2-hydroxy-3-methoxy-2-methylpropyl)-2,1,3-benzothiadiazole-5-carboxamide exerts its effects at the molecular level. Understanding these mechanisms is crucial for optimizing drug design and predicting potential side effects. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into clinical applications.
The future prospects for N-(2-hydroxy-3-methoxy-2-methylpropyl)-2,1,3-benzothiadiazole-5-carboxamide are bright given its structural complexity and demonstrated biological activity. Further studies will focus on refining synthetic routes to improve scalability and cost-effectiveness. Additionally, preclinical trials will be necessary to assess safety and efficacy before moving into human testing phases.
In conclusion, N-(< strong > 2 - hydroxy - 3 - methoxy - 2 - methyl propyl strong >) - < strong > 2 , 1 , 3 - benzothiadiazole - 5 - carboxamide strong > (CAS No. 1334370-40-9) represents a promising candidate for therapeutic development. Its unique structural features and preliminary biological activity make it an attractive subject for further investigation in pharmaceutical research. As our understanding of disease mechanisms continues to evolve, compounds like this one hold great potential for addressing unmet medical needs.
1334370-40-9 (N-(2-hydroxy-3-methoxy-2-methylpropyl)-2,1,3-benzothiadiazole-5-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)